Cas no 2411302-85-5 (tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2411302-85-5
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5416208
• PubChem ID: 146108770
• Update Time: 2025-11-01

tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(but-2-ynoylamino)methyl]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• Z2804543429
• 2411302-85-5
• tert-butyl 3-[(but-2-ynamido)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-26605686
• 1,1-Dimethylethyl 3,4-dihydro-3-[[(1-oxo-2-butyn-1-yl)amino]methyl]-2(1H)-isoquinolinecarboxylate
• tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C19H24N2O3/c1-5-8-17(22)20-12-16-11-14-9-6-7-10-15(14)13-21(16)18(23)24-19(2,3)4/h6-7,9-10,16H,11-13H2,1-4H3,(H,20,22)
• InChI Key： WGOWPFCGMZKWNC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(CNC(=O)C#CC)N1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.14±0.46(Predicted)

Additional information on tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2411302-85-5)

The compound tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2411302-85-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

Recent studies have highlighted the utility of this compound as a key building block in the construction of tetrahydroisoquinoline (THIQ) derivatives, a class of compounds known for their diverse pharmacological activities. The presence of both the but-2-ynamido and tert-butyl carboxylate moieties in the molecule provides unique reactivity, enabling its use in click chemistry and other modular synthetic strategies. Researchers have successfully employed this compound in the synthesis of novel drug candidates targeting neurodegenerative diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective kinase inhibitors. The researchers demonstrated that derivatives of tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibited potent inhibitory activity against specific protein kinases involved in tumor progression. The study also reported improved pharmacokinetic properties of these derivatives, suggesting their potential as lead compounds for further optimization.

Another significant application of this compound was reported in the field of neuropharmacology. A research team at a leading pharmaceutical company used it as a starting material for the synthesis of sigma-1 receptor modulators. These modulators showed promising results in preclinical models of neuropathic pain and cognitive disorders, with the tert-butyl group playing a crucial role in enhancing blood-brain barrier penetration.

The synthetic accessibility of tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has also been a focus of recent investigations. Several research groups have developed improved synthetic routes to this compound, with yields exceeding 80% in some cases. These advancements have facilitated its broader adoption in medicinal chemistry programs, particularly in fragment-based drug discovery approaches.

From a safety and toxicological perspective, preliminary studies indicate that this compound exhibits favorable properties for pharmaceutical development. Acute toxicity studies in animal models have shown no significant adverse effects at therapeutic doses, though comprehensive long-term toxicity assessments are still ongoing. The compound's stability under various physiological conditions has also been confirmed, making it suitable for further drug development efforts.

In conclusion, tert-butyl 3-(but-2-ynamido)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2411302-85-5) represents a valuable chemical entity with multiple applications in drug discovery and development. Its versatility as a synthetic intermediate, combined with the biological activity of its derivatives, positions it as an important tool for medicinal chemists. Future research directions may include exploring its use in targeted drug delivery systems and investigating its potential in combination therapies for complex diseases.